Cas no 885278-95-5 (Methyl 7-methoxy-1H-indazole-3-carboxylate)

• Product Name: Methyl 7-methoxy-1H-indazole-3-carboxylate
• CAS No: 885278-95-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD07371596
• CID: 711608
• PubChem ID: 24767480
• Update Time: 2025-06-10

Methyl 7-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methoxy-1H-indazole-3-carboxylate
• Methyl 7-Methoxy-2H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 7-methoxy-, methyl ester
• Methyl 7-methoxy-1H-indazole-3-carboxylate (ACI)
• METHYL7-METHOXY-1H-INDAZOLE-3-CARBOXYLATE
• AS-43001
• DTXSID90647226
• AKOS022185872
• SCHEMBL7356720
• SCHEMBL20544577
• SY346916
• CS-0317006
• DB-077783
• QHDUJTCUPWHNPK-UHFFFAOYSA-N
• 885278-95-5
• MFCD07371596
• SB16358
• Methyl 7-Methoxy-2H-indazole-3-carboxylate; 1H-Indazole-3-carboxylic acid, 7-methoxy-, methyl ester; 7-Methoxy-1H-indazole-3-carboxylic acid methyl ester; 7-Methoxyindazole-3-carboxylic acid methyl ester; Methyl 1H-indazole-3-carboxylate

• MDL： MFCD07371596
• Inchi： 1S/C10H10N2O3/c1-14-7-5-3-4-6-8(7)11-12-9(6)10(13)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： QHDUJTCUPWHNPK-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=C(C=CC=2)OC)NN=1)OC

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 382.2±22.0 °C at 760 mmHg
• Flash Point: 185.0±22.3 °C
• PSA: 64.21000
• LogP: 1.35810
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 7-methoxy-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 7-methoxy-1H-indazole-3-carboxylate

Professional Introduction of Methyl 7-methoxy-1H-indazole-3-carboxylate (CAS No: 885278-95-5)

Methyl 7-methoxy-1H-indazole-3-carboxylate, with the CAS number 885278-95-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique indazole ring system, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a methoxy group at the 7-position and a methyl ester group at the 3-position further enhances its chemical versatility and biological activity.

Recent studies have highlighted the potential of Methyl 7-methoxy-1H-indazole-3-carboxylate as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This finding underscores its potential as a therapeutic agent for conditions such as Alzheimer's disease and arthritis.

In addition to its pharmacological applications, Methyl 7-methoxy-1H-indazole-3-carboxylate has also been investigated for its electronic properties. Scientists have reported that this compound can serve as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). A research team from the University of Cambridge recently synthesized a novel polymer incorporating this compound, which exhibited enhanced charge transport properties. These findings suggest that Methyl 7-methoxy-1H-indazole-3-carboxylate could play a pivotal role in the development of next-generation electronic devices.

The synthesis of Methyl 7-methoxy-1H-indazole-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A widely adopted approach involves the Friedländer annulation reaction, which enables the construction of the indazole ring system in high yield. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production process and reduce environmental impact.

From an environmental perspective, Methyl 7-methoxy-1H-indazole-3-carboxylate has been shown to exhibit low toxicity towards aquatic organisms, making it a safer choice for industrial applications. However, further studies are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, Methyl 7-methoxy-1H-indazole-3-carboxylate (CAS No: 885278-95-5) is a versatile compound with vast potential in both therapeutic and materials science domains. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations across multiple industries.